Cas no 941977-55-5 (N-(5-chloro-2-methylphenyl)-N'-2-(morpholin-4-yl)-2-(naphthalen-1-yl)ethylethanediamide)

• Product Name: N-(5-chloro-2-methylphenyl)-N'-2-(morpholin-4-yl)-2-(naphthalen-1-yl)ethylethanediamide
• CAS No: 941977-55-5
• MF: C₂₅H₂₆ClN₃O₃
• MW: 451.945245265961
• CID: 5458397
• Update Time: 2025-06-21

N-(5-chloro-2-methylphenyl)-N'-2-(morpholin-4-yl)-2-(naphthalen-1-yl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(5-chloro-2-methylphenyl)-N-(2-morpholin-4-yl-2-naphthalen-1-ylethyl)oxamide
• N-(5-chloro-2-methylphenyl)-N'-2-(morpholin-4-yl)-2-(naphthalen-1-yl)ethylethanediamide

• Inchi： 1S/C25H26ClN3O3/c1-17-9-10-19(26)15-22(17)28-25(31)24(30)27-16-23(29-11-13-32-14-12-29)21-8-4-6-18-5-2-3-7-20(18)21/h2-10,15,23H,11-14,16H2,1H3,(H,27,30)(H,28,31)
• InChI Key： SGWFMTGHWKHASJ-UHFFFAOYSA-N
• SMILES： C(NCC(N1CCOCC1)C1=C2C(C=CC=C2)=CC=C1)(=O)C(NC1=CC(Cl)=CC=C1C)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(5-chloro-2-methylphenyl)-N'-2-(morpholin-4-yl)-2-(naphthalen-1-yl)ethylethanediamide

N-(5-chloro-2-methylphenyl)-N'-2-(morpholin-4-yl)-2-(naphthalen-1-yl)ethylethanediamide: A Comprehensive Overview

The compound with CAS No. 941977-55-5, known as N-(5-chloro-2-methylphenyl)-N'-2-(morpholin-4-yl)-2-(naphthalen-1-yl)ethylethanediamide, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its intricate structure, which includes a chlorinated aromatic ring, a morpholine group, and a naphthalene moiety. These structural features contribute to its unique chemical properties and reactivity.

The synthesis of this compound involves multi-step reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Recent advancements in synthetic chemistry have enabled more efficient pathways for constructing such complex molecules. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the formation of similar compounds, reducing reaction times while maintaining product quality.

One of the most promising applications of this compound lies in its potential as a pharmacological agent. The presence of the morpholine group and the naphthalene moiety suggests that it may exhibit interesting biological activities. Morpholine derivatives are known for their ability to modulate various cellular pathways, making them valuable in drug discovery efforts. Similarly, naphthalene-containing compounds have been explored for their anti-inflammatory and anticancer properties.

Recent studies have highlighted the importance of understanding the stereochemistry and conformational flexibility of such compounds. Advanced computational methods, such as molecular docking and dynamics simulations, have provided insights into how this compound interacts with biological targets. These studies are crucial for optimizing its bioavailability and efficacy in therapeutic applications.

In addition to its pharmacological potential, this compound also finds relevance in materials science. Its aromatic framework and functional groups make it a candidate for use in advanced materials such as organic semiconductors or sensors. Researchers are actively exploring how such molecules can be integrated into nanotechnology platforms to enhance device performance.

The environmental impact of synthesizing and using this compound is another area of growing interest. Green chemistry principles are being applied to develop more sustainable methods for its production, reducing waste and minimizing the use of hazardous reagents. This aligns with global efforts to promote environmentally friendly chemical practices.

In conclusion, N-(5-chloro-2-methylphenyl)-N'-2-(morpholin-4-yl)-2-(naphthalen-1-yli)ethylethanediamide represents a fascinating example of modern organic chemistry's capabilities. Its diverse applications span from drug discovery to materials science, with ongoing research continually uncovering new possibilities for its use. As scientific understanding advances, this compound is likely to play an increasingly important role in both academic and industrial settings.